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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 3-
Methoxybutan-1-ol (CAS No. 2517-43-3), a versatile solvent and intermediate used in various

industrial and research applications. The following sections detail its hazards, handling

procedures, and toxicological profile, with quantitative data summarized for clarity and detailed

experimental methodologies provided for key studies.

Hazard Identification and Classification
3-Methoxybutan-1-ol is classified as a hazardous chemical.[1] It is recognized as a flammable

liquid and vapor, and is harmful if swallowed.[1]

GHS Classification:
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Hazard Class Category Hazard Statement

Flammable liquids Category 3 or 4

H226: Flammable liquid and

vapor or H227: Combustible

liquid[1][2][3]

Acute toxicity, Oral Category 4 or 5

H302: Harmful if swallowed or

H303: May be harmful if

swallowed[1][2]

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation[4]

Note: Classification may vary slightly between suppliers and regulatory bodies.

Signal Word: Warning[1][2]

Hazard Statements:

Flammable liquid and vapor.[1][3][5]

Harmful if swallowed.[1]

May cause eye and skin irritation.[5]

May cause respiratory and digestive tract irritation.[5]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[1][2][6]

Wear protective gloves/protective clothing/eye protection/face protection.[2][6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[6]

If swallowed: Call a poison center or doctor if you feel unwell.[1]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Methoxybutan-1-ol is presented

below.

Property Value Source

Molecular Formula C5H12O2 [2][3]

Molecular Weight 104.15 g/mol [2][3]

Appearance Colorless liquid [5][7][8]

Odor Mild [9]

Boiling Point 157 - 161 °C [7][9][10]

Melting Point -85 °C [7][8]

Flash Point 46 - 71 °C (closed cup) [5][6][10]

Density
0.920 - 0.928 g/cm³ at 20-25

°C
[7][9]

Solubility in Water Soluble [7][9]

Vapor Pressure 0.17 - 0.33 hPa at 20-25 °C [7]

Auto-ignition Temperature 305 °C [7]

Refractive Index 1.415 - 1.417 at 20 °C [8]

Viscosity 3.68 - 3.7 mPa·s at 20 °C [7][9]

log Pow (Octanol/Water

Partition Coefficient)
0.002 at 25 °C [7]

Toxicological Information
The toxicological properties of 3-Methoxybutan-1-ol have not been fully investigated.[1][5]

However, available data on acute toxicity is summarized below.
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Endpoint Species Route Value Source

LD50
Rat

(male/female)
Oral > 2000 mg/kg bw [7]

LC50

Oncorhynchus

mykiss (Rainbow

trout)

Inhalation
> 100 mg/L (96h,

static)
[1]

LC50

Oryzias latipes

(Japanese rice

fish)

Inhalation
> 100 mg/L (96h,

semi-static)

Symptoms of Overexposure:

Inhalation: May cause respiratory tract irritation, coughing, headache, drowsiness, dizziness,

and in high concentrations, narcosis and reduced alertness.[5][11][12]

Skin: May cause skin irritation, dry skin, and a burning sensation.[5][12] Prolonged or

repeated contact may lead to dermatitis.[12]

Eyes: Causes serious eye irritation and redness.[4][12]

Ingestion: Harmful if swallowed.[1] May cause irritation of the digestive tract, abdominal pain,

nausea, and vomiting.[5][12] Aspiration into the lungs may occur, leading to chemical

pneumonitis.[11]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity:

There is no information available to suggest that 3-Methoxybutan-1-ol is a carcinogen,

mutagen, or reproductive toxin.[1][2][7]

Experimental Protocols
Detailed experimental methodologies for the key toxicological endpoints are crucial for the

interpretation of safety data. While the specific study reports for 3-Methoxybutan-1-ol are not

publicly available, the cited Safety Data Sheets often refer to standardized OECD

(Organisation for Economic Co-operation and Development) guidelines.
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Acute Oral Toxicity (as per OECD Guideline 423):

This method is designed to estimate the LD50 of a substance.

Test Animals: Typically, a small number of female rats are used.

Dosage: A stepwise procedure is used where a single dose is administered to a small

number of animals. The outcome (survival or death) determines the next dose level.

Administration: The substance is administered by gavage using a stomach tube.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The LD50 is calculated based on the dose at which mortality is observed.

Acute Toxicity to Fish (as per OECD Guideline 203):

This test determines the concentration of a substance that is lethal to 50% of the test fish over

a 96-hour period.

Test Species: Commonly used species include Rainbow trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).

Test Conditions: Fish are exposed to a range of concentrations of the test substance in water

under controlled conditions (temperature, pH, dissolved oxygen).

Duration: The exposure period is 96 hours.

Observation: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 (Lethal Concentration 50%) is determined by statistical analysis of the

mortality data.

Visualized Workflows and Relationships
SDS Information Workflow:
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The following diagram illustrates the logical flow of information presented in a Safety Data

Sheet, from identification to disposal.

1. Identification

2. Hazard Identification

Handling & Exposure

Properties & Reactivity

Toxicological & Ecological Info

Emergency Response

Disposal & Transport

Product & Supplier
Identification

GHS Classification
Signal Word, H/P Statements

7. Handling & Storage

Response

9. Physical & Chemical
Properties

8. Exposure Controls / PPE

10. Stability & Reactivity

11. Toxicological
Information

12. Ecological
Information

13. Disposal
Considerations

4. First-Aid Measures 5. Fire-Fighting Measures 6. Accidental Release

14. Transport
Information
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Click to download full resolution via product page

Caption: Logical flow of information in a Safety Data Sheet.

First-Aid Measures Decision Tree:

This diagram outlines the initial steps to be taken in case of accidental exposure to 3-
Methoxybutan-1-ol.

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Flush skin with plenty of water. Flush eyes with water for at least 15 minutes. Rinse mouth.

Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid decision tree for exposure to 3-Methoxybutan-1-ol.

Handling and Storage
Handling:

Wash hands thoroughly after handling.[5]

Use only in a well-ventilated area.[5]
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Ground and bond containers when transferring material to prevent static discharge.[5]

Use spark-proof tools and explosion-proof equipment.[5]

Avoid contact with skin, eyes, and clothing.[5]

Keep away from heat, sparks, and open flames.[1][5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7]

Keep away from sources of ignition.[5]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[1][5]

Store in a flammables area.[1][5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or water

spray.[12] Water may be ineffective in extinguishing the fire but can be used to cool fire-

exposed containers.[5]

Specific Hazards: Flammable liquid and vapor.[1][5] Vapors are heavier than air and may

travel to a source of ignition and flash back.[5] Containers may explode in the heat of a fire.

[5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][5]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[7] Remove all sources of ignition.

[5][7] Wear appropriate personal protective equipment.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so.[7] Do not let

the product enter drains.[7]

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, silica gel, universal

binder) and place it in a suitable, closed container for disposal.[1][2]

This guide provides essential safety information for the handling and use of 3-Methoxybutan-
1-ol. For complete and detailed information, always refer to the most current Safety Data Sheet

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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